2-(2,5-Dimethylthiophen-3-yl)ethanamine;hydrochloride
Description
2-(2,5-Dimethylthiophen-3-yl)ethanamine;hydrochloride, also known as DMPEA-HCl, is a chemical compound that has been widely studied in scientific research. It is a derivative of phenethylamine and is structurally similar to other psychoactive compounds like amphetamines and MDMA. DMPEA-HCl has been found to have various biochemical and physiological effects, making it a valuable tool for research in the fields of pharmacology, neuroscience, and biochemistry.
Scientific Research Applications
Metabolic Pathway Elucidation
A study on the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats identified various metabolites through urinary analysis. This research demonstrates the importance of understanding the metabolic pathways of psychoactive substances, which could be relevant for similar studies on 2-(2,5-Dimethylthiophen-3-yl)ethanamine hydrochloride regarding its metabolism and potential effects (Kanamori et al., 2002).
Corrosion Inhibition
Research on cadmium(II) Schiff base complexes, including compounds structurally similar to the inquiry, showed these complexes have corrosion inhibition properties on mild steel in acidic environments. This suggests potential applications of 2-(2,5-Dimethylthiophen-3-yl)ethanamine hydrochloride in materials science, particularly in corrosion prevention and materials protection (Das et al., 2017).
Protective Effects in Biological Systems
A study on the cognitive enhancer T-588 demonstrated protective effects against sodium nitroprusside-induced toxicity in cultured astrocytes. Although not directly related, this highlights the potential for compounds like 2-(2,5-Dimethylthiophen-3-yl)ethanamine hydrochloride to be studied for neuroprotective or therapeutic effects in similar toxicological models (Phuagphong et al., 2004).
Analytical Method Development
A study focusing on the high-performance liquid chromatography tandem mass spectrometry method for the determination of 2CC-NBOMe and 25I-NBOMe in human serum underscores the importance of developing analytical techniques for novel compounds. Such research is essential for clinical toxicology testing and could be applicable to 2-(2,5-Dimethylthiophen-3-yl)ethanamine hydrochloride for its identification and quantification in biological samples (Poklis et al., 2013).
Synthesis and Structural Analysis
Research on the generation of structurally diverse libraries through alkylation and ring closure reactions using related compounds provides insights into synthetic chemistry applications. This indicates the potential for 2-(2,5-Dimethylthiophen-3-yl)ethanamine hydrochloride to serve as a precursor or intermediate in synthesizing a wide array of chemical entities with varied biological or industrial applications (Roman, 2013).
properties
IUPAC Name |
2-(2,5-dimethylthiophen-3-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NS.ClH/c1-6-5-8(3-4-9)7(2)10-6;/h5H,3-4,9H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQMMXYLAIRELJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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